Methyl [4-({[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbothioyl}amino)phenyl]acetate
Methyl [4-({[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbothioyl}amino)phenyl]acetate
Brand Name:
Vulcanchem
CAS No.:
516457-92-4
VCID:
VC0432058
InChI:
InChI=1S/C22H25N3O4S/c1-27-21(26)13-16-2-5-18(6-3-16)23-22(30)25-10-8-24(9-11-25)14-17-4-7-19-20(12-17)29-15-28-19/h2-7,12H,8-11,13-15H2,1H3,(H,23,30)
SMILES:
COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
Molecular Formula:
C22H25N3O4S
Molecular Weight:
427.5g/mol
Methyl [4-({[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbothioyl}amino)phenyl]acetate
CAS No.: 516457-92-4
Main Products
VCID: VC0432058
Molecular Formula: C22H25N3O4S
Molecular Weight: 427.5g/mol
![Methyl [4-({[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbothioyl}amino)phenyl]acetate - 516457-92-4](/images/no_structure.jpg)
| CAS No. | 516457-92-4 |
|---|---|
| Product Name | Methyl [4-({[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbothioyl}amino)phenyl]acetate |
| Molecular Formula | C22H25N3O4S |
| Molecular Weight | 427.5g/mol |
| IUPAC Name | methyl 2-[4-[[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbothioyl]amino]phenyl]acetate |
| Standard InChI | InChI=1S/C22H25N3O4S/c1-27-21(26)13-16-2-5-18(6-3-16)23-22(30)25-10-8-24(9-11-25)14-17-4-7-19-20(12-17)29-15-28-19/h2-7,12H,8-11,13-15H2,1H3,(H,23,30) |
| Standard InChIKey | AFXAQRWZJOIFGM-UHFFFAOYSA-N |
| SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4 |
| PubChem Compound | 1214204 |
| Last Modified | Nov 11 2021 |
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